N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-fluorobenzamide

• IUPAC Name: N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN6O3S3/c1-2-27-16-23-21-14(29-16)19-11(24)8-28-15-22-20-12(26-15)7-18-13(25)9-5-3-4-6-10(9)17/h3-6H,2,7-8H2,1H3,(H,18,25)(H,19,21,24)
• InChI Key: KYZZHNDPODXTMJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H15FN6O3S3
• Molecular Weight: 454.5 g/mol

Description

N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C16H15FN6O3S3 and its molecular weight is 454.51. The purity is usually 95%.
BenchChem offers high-quality N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular Applications

The compound has shown promise in the field of antitubercular research. Specifically, derivatives of 1,3,4-thiadiazoles, structurally similar to the compound , have been reported to exhibit significant in vitro activity against Mycobacterium tuberculosis. These compounds displayed outstanding activity against both replicating and nonreplicating strains of M. tuberculosis, with minimal inhibitory concentration values as low as 0.03 μM, indicating their potential as new class of antituberculosis agents. Furthermore, these derivatives were found to exhibit low in vitro toxicity in mammalian cell lines and primary human hepatocytes, highlighting their selectivity and safety profile for further development (Karabanovich et al., 2016).

Antifungal and Antibacterial Applications

Another area of interest is the compound's antifungal and antibacterial properties. Ag(I) and Zn(II) complexes of aminobenzolamide derivatives, which share a common sulfonamide and thiadiazole structure with the compound , demonstrated potent inhibitory effects on various carbonic anhydrase isozymes and exhibited effective antifungal activity against Aspergillus and Candida species. This suggests that similar structures could be designed to target fungal infections, potentially offering a new approach to antifungal therapy (Mastrolorenzo et al., 2000).

Antimicrobial Activity in Agriculture

The compound's framework has also been explored for antimicrobial applications in agriculture. Sulfone derivatives containing 1,3,4-oxadiazole moieties showed promising antibacterial activities against rice bacterial leaf blight, indicating their potential as agrochemicals. This demonstrates the versatility of thiadiazole and oxadiazole derivatives in combating plant diseases and improving crop protection (Shi et al., 2015).